Cas no 2172116-16-2 (1-(2,2,3,3,3-pentafluoropropyl)azetidin-2-ylmethanamine)

• Product Name: 1-(2,2,3,3,3-pentafluoropropyl)azetidin-2-ylmethanamine
• CAS No: 2172116-16-2
• MF: C₇H₁₁F₅N₂
• MW: 218.167659044266
• CID: 5927112
• PubChem ID: 165506850
• Update Time: 2025-06-13

1-(2,2,3,3,3-pentafluoropropyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,3,3,3-pentafluoropropyl)azetidin-2-ylmethanamine
• [1-(2,2,3,3,3-pentafluoropropyl)azetidin-2-yl]methanamine
• EN300-1280687
• 2172116-16-2

• Inchi： 1S/C7H11F5N2/c8-6(9,7(10,11)12)4-14-2-1-5(14)3-13/h5H,1-4,13H2
• InChI Key： KRKGCANNRJFFNZ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CN1CCC1CN)F

Computed Properties

• Exact Mass: 218.08423917g/mol
• Monoisotopic Mass: 218.08423917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(2,2,3,3,3-pentafluoropropyl)azetidin-2-ylmethanamine

Introduction to 1-(2,2,3,3,3-Pentafluoropropyl)azetidin-2-ylmethanamine (CAS No. 2172116-16-2)

1-(2,2,3,3,3-Pentafluoropropyl)azetidin-2-ylmethanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2172116-16-2, belongs to a class of molecules that exhibit promising characteristics for drug development. The presence of a pentafluoropropyl group in its molecular structure imparts distinct physicochemical properties that make it a valuable candidate for various applications in medicinal chemistry.

The molecular framework of 1-(2,2,3,3,3-pentafluoropropyl)azetidin-2-ylmethanamine consists of an azetidine ring substituted with a methanamine side chain. This configuration not only contributes to its stability but also enhances its potential as a pharmacophore. The azetidine ring is a six-membered heterocyclic structure containing one nitrogen atom, which is known to be a common motif in bioactive molecules. The incorporation of the pentafluoropropyl group further modifies the electronic and steric environment of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and binding affinity. The pentafluoropropyl moiety in 1-(2,2,3,3,3-pentafluoropropyl)azetidin-2-ylmethanamine is particularly noteworthy for its ability to improve the pharmacokinetic profile of drug candidates. This feature has made it an attractive scaffold for the design of novel therapeutic agents targeting various diseases.

The compound's potential applications extend to the field of oncology, where fluorinated azetidine derivatives have shown promise as inhibitors of key enzymes involved in cancer cell proliferation. Recent studies have highlighted the role of such compounds in modulating the activity of enzymes like kinases and proteases, which are often overexpressed in tumor cells. The structural features of 1-(2,2,3,3,3-pentafluoropropyl)azetidin-2-ylmethanamine make it a suitable candidate for further exploration in this context.

Beyond oncology, this compound has also been investigated for its potential in antimicrobial and anti-inflammatory applications. The unique combination of functional groups in its structure allows it to interact with biological targets in multiple ways, providing a basis for developing broad-spectrum therapeutic agents. The use of computational modeling and high-throughput screening techniques has facilitated the identification of derivatives with improved efficacy and reduced toxicity.

The synthesis of 1-(2,2,3,3,3-pentafluoropropyl)azetidin-2-ylmethanamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the pentafluoropropyl group efficiently while maintaining the integrity of the azetidine core. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacological evaluation of 1-(2,2,3,3,3-pentafluoropropyl)azetidin-2-ylmethanamine has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary animal models have shown promising results regarding its safety and efficacy.

The development of novel drug candidates is often accompanied by challenges related to formulation and delivery. The physicochemical properties of 1-(2,2,3,3,pentafluoropropyl)azetidin-2-ymethanamine have been carefully studied to optimize its solubility and bioavailability. Formulation strategies such as prodrugs and nanocarriers are being explored to enhance its delivery to target tissues and improve therapeutic outcomes.

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